Cas no 87014-37-7 (PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-)

PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)- structure
87014-37-7 structure
Product Name:PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-
CAS No:87014-37-7
MF:C6H5F3N2O
MW:178.111911535263
CID:3521038
PubChem ID:20162082
Update Time:2025-04-21

PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-
    • 2-(2,2,2-Trifluoro-ethoxy)-pyrimidine
    • JBABJPMDFYCWOT-UHFFFAOYSA-N
    • 2-(2,2,2-Trifluoroethoxy)pyrimidine
    • 87014-37-7
    • F6608-1822
    • SCHEMBL6826431
    • AKOS032943115
    • Inchi: 1S/C6H5F3N2O/c7-6(8,9)4-12-5-10-2-1-3-11-5/h1-3H,4H2
    • InChI Key: JBABJPMDFYCWOT-UHFFFAOYSA-N
    • SMILES: C1(OCC(F)(F)F)=NC=CC=N1

Computed Properties

  • Exact Mass: 178.03539727Da
  • Monoisotopic Mass: 178.03539727Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35Ų
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